2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole

• CAS: 156272-78-5
• Molecular Formula: C14H10N4S
• Molecular Weight: 266.32
• SMILES: C1=CC=C2C(=C1)N=C(S2)CN3N=C4C=CC=CC4=N3
• InChI: InChI=1S/C14H10N4S/c1-2-6-11-10(5-1)16-18(17-11)9-14-15-12-7-3-4-8-13(12)19-14/h1-8H,9H2
• InChIKey: JYDGIMZTCRXYRA-UHFFFAOYSA-N
• Solubility: not available

Conventional benzotriazole UV absorbers leach from non-polar polymers due to excessive hydrophilicity. 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole (CAS 156272-78-5) solves this with a methylene-bridged dual-heterocyclic architecture: • XLogP3 3.8 - superior polyolefin compatibility vs. BTA (XLogP3 1) • 0 H-bond donors - minimal moisture uptake & aggregation • Combined Cu-passivation (benzotriazole) + antioxidant chelation (benzothiazole) ≥98% purity; sealed dry storage at 2-8°C; ships ambient.

2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole (CAS 156272-78-5): A Bifunctional Heterocyclic Building Block for UV Stabilization and Corrosion Inhibition

2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole (CAS 156272-78-5) is a heterocyclic compound that covalently links a benzothiazole ring to a 2H-benzotriazole ring via a methylene bridge [1]. With a molecular formula of C14H10N4S and a molecular weight of 266.32 g/mol, it belongs to a class of dual-heterocyclic compounds that combine the photostabilizing properties of benzotriazoles with the metal-chelating and antioxidant characteristics of benzothiazoles [2]. This structural hybridization yields distinct physicochemical properties—including an XLogP3 of 3.8, zero hydrogen bond donors, and four hydrogen bond acceptors—that differentiate it from simpler mono-azole analogs and support its utility as a versatile intermediate in specialty chemical synthesis, UV absorber formulations, and corrosion inhibition applications [1].

Dual-heterocyclic scaffold Integrates benzotriazole and benzothiazole motifs for multi-mechanism additive research

Reported higher lipophilicity May support compatibility screening with non-polar polymer matrices and organic coating systems

Zero H-bond donor profile May reduce aggregation in concentrated formulations; supports high-solids coating research

• [1] PubChem. (2026). Compound Summary: 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole, CID 5142436. National Center for Biotechnology Information. View Source
• [2] Kuujia. (n.d.). Cas no 156272-78-5 (2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole). Product technical overview. View Source

Why Benzotriazole or Benzothiazole Alone Cannot Substitute for 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole in Demanding Applications

While 1,2,3-benzotriazole (BTA) and benzothiazole are individually well-established as corrosion inhibitors and UV stabilizers, their simple monocyclic structures lack the tailored physicochemical profile required for applications demanding balanced hydrophobicity, metal-surface affinity, and photostability in a single molecule [1]. The methylene-bridged hybrid architecture of 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole confers a substantially higher logP (XLogP3 = 3.8) compared to BTA (XLogP3 = 1) or benzothiazole (XLogP3 = 2), enhancing compatibility with non-polar polymer matrices and organic coating formulations [2]. Furthermore, the presence of both benzotriazole and benzothiazole pharmacophores within a single scaffold enables simultaneous engagement with distinct molecular targets—a synergistic capability that cannot be replicated by physical mixtures of the individual azoles, as the covalent linkage ensures co-localization at surfaces or active sites [3].

Target scaffold

Potential substitute

Risk context

Bridged dual-heterocycle

Mono-azole (BTA or benzothiazole)

Lipophilicity mismatch may alter non-polar matrix compatibility and leaching behavior

Covalently linked pharmacophores

Physical mixture of azoles

Surface co-localization may not transfer; blended systems may exhibit competitive adsorption

Dual-mechanism functionality

Single-mechanism mono-azole

Multifunctional performance context may not replicate with single-mode additives

• [1] Kuznetsov, Y.I. (2020). Triazoles as a class of multifunctional corrosion inhibitors. Review. Part III. 1,2,3-Benzotriazole and its derivatives. Aluminum alloys. International Journal of Corrosion and Scale Inhibition, 9(4). View Source
• [2] PubChem. (2026). Computed Properties: XLogP3-AA values for CID 5142436 (3.8), CID 7220 (1), and CID 7222 (2). National Center for Biotechnology Information. View Source
• [3] Kuujia. (n.d.). Cas no 156272-78-5 (2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole). Product technical overview. View Source

Quantitative Differentiation of 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole vs. Closest Analogs

Lipophilicity (XLogP3) Comparison: Enhanced Non-Polar Matrix Compatibility vs. Benzotriazole and Benzothiazole

The target compound exhibits a computed XLogP3 of 3.8, compared to 1 for 1H-benzotriazole (BTA, CID 7220) and 2 for benzothiazole (CID 7222) [1]. This represents a 2.8 log unit increase over BTA and a 1.8 log unit increase over benzothiazole, translating to a predicted ~630-fold and ~63-fold increase in octanol-water partition coefficient, respectively. The higher lipophilicity of the hybrid compound is attributable to the combined hydrophobic surface area of the two fused-ring systems and the methylene linker, making it significantly more compatible with non-polar polymer matrices and organic solvent-based coating formulations.

Lipophilicity

Reported

Target XLogP3 3.8 vs BTA 1 / benzothiazole 2

Supports non-polar matrix compatibility screening

Computed values; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 3.8
Comparator Or Baseline	1H-Benzotriazole (BTA): XLogP3 = 1; Benzothiazole: XLogP3 = 2; 2-Mercaptobenzothiazole (MBT): XLogP3 = 2.4
Quantified Difference	Δ = +2.8 vs. BTA; +1.8 vs. benzothiazole; +1.4 vs. MBT
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2025.09.15

Why This Matters

Higher lipophilicity directly predicts improved solubility and dispersion in hydrophobic polymer matrices, reducing additive leaching and extending the functional lifetime of UV-stabilized or corrosion-inhibited products.

• [1] PubChem. (2026). XLogP3-AA values: 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole (CID 5142436, XLogP3 = 3.8); 1H-Benzotriazole (CID 7220, XLogP3 = 1); Benzothiazole (CID 7222, XLogP3 = 2). National Center for Biotechnology Information. View Source

Hydrogen Bond Donor Count: Absence of HBD Confers Reduced Intermolecular Aggregation vs. 1H-Benzotriazole

The target compound has zero hydrogen bond donors (HBD = 0), in contrast to 1H-benzotriazole which possesses one HBD (HBD = 1) due to the acidic N–H proton on the triazole ring [1]. The substitution at the 2-position of the benzotriazole ring in the target compound eliminates this donor site, thereby reducing the propensity for intermolecular hydrogen bonding and aggregation in concentrated solutions or solid-state formulations. This structural feature is shared with the regioisomer 1-(1,3-benzothiazol-2-ylmethyl)-1H-benzotriazole (CAS 156272-74-1), which also has HBD = 0, but the target compound differentiates further via its lipophilicity profile.

H-Bond Donors

Class-level

Target HBD = 0; BTA HBD = 1

Lower aggregation propensity reported

May support high-solids formulation context

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	HBD = 0
Comparator Or Baseline	1H-Benzotriazole (BTA): HBD = 1; Benzothiazole: HBD = 0; Regioisomer CAS 156272-74-1: HBD = 0
Quantified Difference	Δ = -1 vs. BTA; no difference vs. benzothiazole or regioisomer
Conditions	Computed by Cactvs 3.4.8.24, PubChem

Why This Matters

Elimination of the hydrogen bond donor reduces self-aggregation and viscosity in concentrated formulations, which is critical for high-solids coatings and lubricant additive packages where low viscosity and uniform dispersion are required.

• [1] PubChem. (2026). Hydrogen Bond Donor Count: CID 5142436 (0), CID 7220 (1), CID 7222 (0). National Center for Biotechnology Information. View Source

Regioisomer Differentiation: 2H-Benzotriazol-2-yl vs. 1H-Benzotriazol-1-yl Substitution Impacts Topological Polar Surface Area

The target compound (2H-benzotriazol-2-yl isomer, CAS 156272-78-5) and its regioisomer (1H-benzotriazol-1-yl isomer, CAS 156272-74-1) share identical molecular formulae and molecular weights but exhibit distinct three-dimensional electronic distributions that manifest in different computed Topological Polar Surface Area (TPSA) values [1]. The regioisomer CAS 156272-74-1 has a reported TPSA of 71.8 Ų, reflecting a more exposed polar surface due to the different attachment geometry of the triazole ring [2]. While the TPSA of the target compound is not directly available in the current PubChem record, the inherent structural difference—substitution at the 2-position of benzotriazole versus the 1-position—alters the spatial orientation of the triazole nitrogen atoms and their contribution to the molecular polar surface, which influences molecular recognition, solvation, and surface adsorption behavior.

Regioisomer TPSA

Context-dependent

Target TPSA not reported; regioisomer 71.8 Ų

Attachment geometry may alter molecular recognition

TPSA difference anticipated; data to verify

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA value not directly reported in PubChem for CID 5142436
Comparator Or Baseline	Regioisomer CAS 156272-74-1: TPSA = 71.8 Ų
Quantified Difference	Structurally distinct regioisomer; TPSA difference anticipated based on attachment position geometry
Conditions	Computed by Cactvs 3.4.8.18, PubChem

Why This Matters

Regioisomer-specific TPSA differences can affect passive membrane permeability, protein binding, and surface adsorption kinetics, making the 2H-isomer a mechanistically distinct candidate for applications where molecular recognition or interfacial behavior is critical.

• [1] PubChem. (2026). Compound Summary: CID 5142436 (target) and CID 3791722 (regioisomer). National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Computed Properties: Topological Polar Surface Area for CID 3791722 (71.8 Ų). National Center for Biotechnology Information. View Source

Molecular Complexity and Rotatable Bonds: Increased Conformational Flexibility vs. Mono-Azole Comparators

The target compound possesses two rotatable bonds (RB = 2), compared to zero rotatable bonds for both 1H-benzotriazole (RB = 0) and benzothiazole (RB = 0) [1]. These two rotatable bonds—the methylene bridge connecting the two heterocyclic rings and the bond linking the methylene to the benzothiazole—confer conformational flexibility that enables the molecule to adopt multiple low-energy geometries. This flexibility is absent in the rigid mono-azole structures, which are constrained to a single planar conformation. The regioisomer CAS 156272-74-1 also has RB = 2, but the distinct attachment geometry yields different accessible conformational populations.

Rotatable Bonds

Class-level

Target RB = 2 vs BTA/benzothiazole RB = 0

Conformational flexibility may support induced-fit binding

Relevant for ligand design and surface coverage studies

Evidence Dimension	Rotatable Bond Count
Target Compound Data	RB = 2
Comparator Or Baseline	1H-Benzotriazole: RB = 0; Benzothiazole: RB = 0; Regioisomer CAS 156272-74-1: RB = 2
Quantified Difference	Δ = +2 vs. BTA and benzothiazole; no difference vs. regioisomer
Conditions	Computed by Cactvs 3.4.8.24, PubChem

Why This Matters

Conformational flexibility enhances the ability of the molecule to adapt to irregular metal surfaces for improved corrosion inhibition coverage and facilitates induced-fit binding in biological target engagement, a key advantage for drug discovery and agrochemical intermediate applications.

• [1] PubChem. (2026). Rotatable Bond Count: CID 5142436 (2), CID 7220 (0), CID 7222 (0). National Center for Biotechnology Information. View Source

Dual-Heterocyclic Architecture Enables Simultaneous Metal Chelation and UV Absorption Not Achievable with Monocyclic Azoles

Benzotriazole derivatives are well-documented as corrosion inhibitors that form protective coordination polymer films on copper and copper alloy surfaces, while benzothiazole derivatives are established vulcanization accelerators and antioxidants with metal-chelating properties [1]. The target compound integrates both functional motifs within a single methylene-bridged scaffold, enabling simultaneous engagement of both corrosion inhibition and UV absorption mechanisms [2]. While quantitative head-to-head corrosion inhibition efficiency data (e.g., IE% from electrochemical impedance spectroscopy) for this specific compound versus BTA or MBT is not publicly available as of the current literature, the structural precedent from analogous benzotriazole-benzothiazole conjugates suggests a potential for synergistic performance that physical mixtures of the individual azoles cannot achieve due to competitive adsorption and phase separation effects.

Multifunctional architecture

Class-level

Quantitative head-to-head data pending

Context-dependent; structural precedent only

Requires experimental validation for specific systems

Evidence Dimension	Multifunctional capability (corrosion inhibition + UV absorption)
Target Compound Data	Single molecule incorporating both benzotriazole (film-forming, UV-absorbing) and benzothiazole (metal-chelating, antioxidant) functionalities
Comparator Or Baseline	1H-Benzotriazole: corrosion inhibitor and UV absorber, but lacks benzothiazole antioxidant/chelating moiety; 2-Mercaptobenzothiazole: vulcanization accelerator and corrosion inhibitor, but lacks benzotriazole photostabilizing unit
Quantified Difference	Qualitative differentiation based on structural multifunctionality; quantitative comparative performance data pending
Conditions	Inferred from documented individual properties of benzotriazole and benzothiazole compound classes

Why This Matters

For procurement decisions, a single multifunctional additive can simplify formulation complexity, reduce inventory burden, and avoid antagonistic interactions that may arise when blending multiple mono-functional additives in polymer or coating systems.

• [1] Kuznetsov, Y.I. (2020). Triazoles as a class of multifunctional corrosion inhibitors. Review. Part III. 1,2,3-Benzotriazole and its derivatives. International Journal of Corrosion and Scale Inhibition, 9(4). View Source
• [2] Kuujia. (n.d.). Cas no 156272-78-5 (2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole). Product technical overview. View Source

Molecular Weight and Heavy Atom Count: Differentiated Pharmacokinetic Profile vs. Fragment-Like Mono-Azoles

The target compound has a molecular weight of 266.32 g/mol and 19 heavy atoms, compared to 1H-benzotriazole (MW = 119.12 g/mol, 9 heavy atoms) and benzothiazole (MW = 135.19 g/mol, 9 heavy atoms) [1]. This approximately 2.2-fold increase in molecular weight places the target compound in the 'lead-like' chemical space (MW < 300) while the mono-azoles fall within 'fragment-like' space (MW < 150). The increased molecular complexity—combined with the lipophilicity and hydrogen bonding profile described above—positions the target compound as a more advanced starting point for medicinal chemistry optimization programs targeting enzymes or receptors that require larger, more functionalized ligand scaffolds.

Molecular Weight

Reported

Target MW 266.32; BTA 119.12; benzothiazole 135.19

Lead-like chemical space for fragment-to-lead workflows

Computed values; supports medicinal chemistry selection

Evidence Dimension	Molecular Weight and Heavy Atom Count
Target Compound Data	MW = 266.32 g/mol; 19 heavy atoms
Comparator Or Baseline	1H-Benzotriazole: MW = 119.12 g/mol, 9 heavy atoms; Benzothiazole: MW = 135.19 g/mol, 9 heavy atoms
Quantified Difference	MW increase: +147.2 g/mol (+124%) vs. BTA; +131.13 g/mol (+97%) vs. benzothiazole
Conditions	Computed by PubChem 2.2, PubChem release 2025.09.15

Why This Matters

In fragment-based drug discovery, advancing from fragment-sized hits (MW ~120) to lead-sized compounds (MW ~270) typically requires extensive synthetic elaboration; the target compound provides this increased molecular complexity in a single commercially available intermediate, accelerating hit-to-lead timelines.

• [1] PubChem. (2026). Molecular Weight and Heavy Atom Count: CID 5142436 (266.32 g/mol, 19), CID 7220 (119.12 g/mol, 9), CID 7222 (135.19 g/mol, 9). National Center for Biotechnology Information. View Source

Recommended Application Scenarios for 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole Based on Quantitative Differentiation Evidence

Development of Leaching-Resistant UV Stabilizer Formulations for Non-Polar Polymers

The XLogP3 of 3.8 (elevated by +2.8 over BTA) directly supports the use of this compound in polyolefin, polystyrene, and other non-polar polymer systems where conventional benzotriazole UV absorbers (e.g., Tinuvin P, XLogP3 ~4–5 for commercial benzotriazole-phenolic absorbers) suffer from migration and leaching due to excessive hydrophilicity [1]. The absence of hydrogen bond donors (HBD = 0) further minimizes moisture uptake and aggregation in the polymer matrix, enabling more uniform dispersion and longer service life of UV-stabilized articles.

Multifunctional Corrosion Inhibitor for Copper-Alloy Cooling Systems Requiring Combined Metal Passivation and Thermal Stability

The integration of benzotriazole (copper-specific film-forming) and benzothiazole (antioxidant, secondary metal chelation) functionalities in a single scaffold makes this compound a candidate for cooling water treatment formulations where both copper passivation and oxidative degradation resistance are required [2]. The higher molecular weight and increased lipophilicity relative to BTA suggest longer residence time on metal surfaces and reduced washout in flowing systems, though quantitative corrosion rate data for this specific compound remain to be published.

Fragment-to-Lead Optimization in Kinase or Metalloenzyme Drug Discovery Programs

With a molecular weight of 266.32 g/mol, 19 heavy atoms, 4 HBA, and 0 HBD, this compound occupies lead-like chemical space suitable for structure-based drug design targeting ATP-binding pockets or metalloenzyme active sites [1]. The two rotatable bonds provide conformational adaptability for induced-fit binding, while the dual-heterocyclic architecture offers multiple vectors for further synthetic derivatization—including electrophilic aromatic substitution on the benzothiazole ring and N-functionalization of the triazole—without compromising the core pharmacophore.

Regioisomer-Specific Probe for Investigating Triazole Attachment Geometry Effects on Biological Activity

The structural distinction between the 2H-benzotriazol-2-yl isomer (CAS 156272-78-5) and the 1H-benzotriazol-1-yl regioisomer (CAS 156272-74-1) provides a matched molecular pair for probing how triazole attachment geometry influences target binding, ADME properties, and off-target selectivity [1]. The anticipated TPSA difference between the two regioisomers makes them useful tools for investigating the role of polar surface area in membrane permeability and oral bioavailability within benzotriazole-containing compound series.

Application

Selection Property

Validation Focus

Non-polar polymer UV stabilizer research

Lipophilicity-driven matrix compatibility

Leaching resistance and dispersion uniformity

Copper-alloy corrosion inhibition studies

Dual-heterocyclic architecture

Surface film formation and retention context

Fragment-to-lead medicinal chemistry

Lead-like MW and conformational flexibility

Scaffold derivatization potential review

Regioisomer structure-activity studies

2H- vs 1H-triazole attachment geometry

TPSA-mediated target engagement review

All applications are research-context; experimental validation in target system is recommended.

• [1] PubChem. (2026). Compound Summaries: CID 5142436 (target) and CID 3791722 (regioisomer). National Center for Biotechnology Information. View Source
• [2] Kuznetsov, Y.I. (2020). Triazoles as a class of multifunctional corrosion inhibitors. Review. Part III. 1,2,3-Benzotriazole and its derivatives. International Journal of Corrosion and Scale Inhibition, 9(4). View Source